Cas no 811799-69-6 (1-(4-amino-3,5-difluorophenyl)ethan-1-one)

• Product Name: 1-(4-amino-3,5-difluorophenyl)ethan-1-one
• CAS No: 811799-69-6
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 720330
• PubChem ID: 21114306
• Update Time: 2025-04-19

1-(4-amino-3,5-difluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-3,5-difluorophenyl)ethanone
• Ethanone,1-(4-amino-3,5-difluorophenyl)-
• 4'-amino-3',5'-difluoroacetophenone
• 4-AMINO-3,5-DIFLUOROACETOPHENONE
• 1-(4-amino-3,5-difluorophenyl)ethan-1-one
• 1-(4-amino-3,5-difluoro-phenyl)-ethanone
• MLPXEMBDRBECQR-UHFFFAOYSA-N
• DTXSID00610860
• A840060
• EN300-119245
• SY144854
• MFCD08460502
• CS-0224409
• 4 inverted exclamation mark -Amino-3 inverted exclamation mark ,5 inverted exclamation mark -difluoroacetophenone
• FT-0600539
• Z1198179821
• SCHEMBL3777767
• AKOS006291227
• AS-33002
• 811799-69-6
• 1-(4-amino-3,5-difluoro-phenyl)ethanone

• MDL： MFCD08460502
• Inchi： 1S/C8H7F2NO/c1-4(12)5-2-6(9)8(11)7(10)3-5/h2-3H,11H2,1H3
• InChI Key： MLPXEMBDRBECQR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=O)C=C(C=1N)F

Computed Properties

• Exact Mass: 171.05000
• Monoisotopic Mass: 171.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 2.33080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones